Cas no 18179-40-3 (5-Iodosalicylamide)

• Product Name: 5-Iodosalicylamide
• CAS No: 18179-40-3
• MF: C₇H₆INO₂
• MW: 263.032514095306
• CID: 5017399
• PubChem ID: 10563477
• Update Time: 2025-04-23

5-Iodosalicylamide Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXY-5-IODOBENZAMIDE
• 5-iodo salicylamide
• AS02195
• MB04152
• 5-Iodosalicylamide

• Inchi： 1S/C7H6INO2/c8-4-1-2-6(10)5(3-4)7(9)11/h1-3,10H,(H2,9,11)
• InChI Key： DATPWLOVEIACJF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(N)=O)C=1)O

Computed Properties

• Exact Mass: 262.94433g/mol
• Monoisotopic Mass: 262.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 5-Iodosalicylamide

Introduction to 2-Hydroxy-5-iodobenzamide (CAS No. 18179-40-3)

2-Hydroxy-5-iodobenzamide, with the chemical formula C₇H₆INO₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both hydroxyl and iodine substituents on the aromatic ring imparts unique reactivity and biological properties, making it a valuable scaffold for drug discovery and molecular research.

The CAS No. 18179-40-3 identifier is a critical reference for researchers and manufacturers, ensuring precise identification and handling of this chemical entity. Its molecular structure, featuring a hydroxyl group at the 2-position and an iodine atom at the 5-position of the benzene ring, makes it a versatile intermediate in synthetic chemistry. The amide moiety further enhances its potential as a pharmacophore, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, 2-Hydroxy-5-iodobenzamide has been explored in various research contexts, particularly in the development of novel therapeutic agents. Its structural features allow for modifications that can fine-tune biological activity, solubility, and metabolic stability. This adaptability has made it a focus in studies aimed at addressing unmet medical needs across multiple therapeutic areas.

One of the most compelling aspects of 2-Hydroxy-5-iodobenzamide is its role in medicinal chemistry as a building block for more complex molecules. Researchers have leveraged its reactivity to develop derivatives with enhanced pharmacological profiles. For instance, the iodine atom can participate in cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of biaryl structures that are prevalent in many active pharmaceutical ingredients (APIs). Similarly, the hydroxyl group provides opportunities for further functionalization via etherification or esterification, expanding its synthetic utility.

The pharmaceutical industry has shown particular interest in 2-Hydroxy-5-iodobenzamide due to its potential as an intermediate in antiviral and anticancer drug development. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. For example, modifications at the 2-hydroxy and 5-iodo positions could lead to compounds with targeted action against specific biomarkers. Such findings underscore the importance of 2-Hydroxy-5-iodobenzamide in ongoing drug discovery efforts.

Moreover, the compound’s compatibility with high-throughput screening (HTS) methodologies makes it an attractive candidate for rapid assessment of biological activity. Its well-defined structure and predictable reactivity allow for efficient library synthesis and screening campaigns. This capability is crucial in modern drug development pipelines, where identifying promising candidates quickly is essential for bringing new therapies to market.

From a synthetic chemistry perspective, 2-Hydroxy-5-iodobenzamide offers a unique challenge and opportunity. The presence of both electron-donating (hydroxyl) and electron-withdrawing (iodine) groups on the aromatic ring creates a dynamic interplay that influences reaction outcomes. This complexity makes it an interesting subject for studying regioselectivity and mechanism-based catalyst design. Researchers are exploring advanced synthetic strategies to optimize its production while maintaining high purity standards.

The safety and handling of 2-Hydroxy-5-iodobenzamide are also critical considerations in industrial and laboratory settings. While not classified as hazardous under typical conditions, proper protocols must be followed to ensure worker safety and environmental protection. Storage conditions, such as temperature control and light protection, are essential to prevent degradation. Additionally, waste disposal must adhere to regulatory guidelines to minimize environmental impact.

In academic research circles, 2-Hydroxy-5-iodobenzamide has been utilized as a model compound for teaching advanced organic synthesis concepts. Its structural features provide an excellent platform for demonstrating key reactions and principles in medicinal chemistry. By studying its properties and transformations, students gain insights into how structural modifications can influence biological activity—a fundamental principle in drug design.

The future prospects of 2-Hydroxy-5-iodobenzamide appear promising, with ongoing investigations into its potential applications expanding beyond traditional pharmaceuticals. Its role in materials science, particularly as a precursor for functional polymers or organic electronics, is an emerging area of interest. The ability to incorporate tailored molecular groups into larger frameworks makes it a valuable asset for interdisciplinary research.

In conclusion,2-Hydroxy-5-iodobenzamide (CAS No. 18179-40-3) represents a significant compound in modern chemical biology and drug development. Its unique structural attributes enable diverse applications across synthetic chemistry, medicinal research, and materials science. As scientific understanding advances，the utility of this molecule is expected to grow，further solidifying its importance in both academic and industrial settings.